Cas no 2680727-74-4 (tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate)

• Product Name: tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate
• CAS No: 2680727-74-4
• MF: C₁₈H₁₇ClN₂O₅
• MW: 376.790983915329
• CID: 5622827
• PubChem ID: 165935595
• Update Time: 2025-10-31

tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680727-74-4
• tert-butyl N-[2-(2-chlorobenzoyl)-4-nitrophenyl]carbamate
• EN300-28301513
• tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate

• Inchi： 1S/C18H17ClN2O5/c1-18(2,3)26-17(23)20-15-9-8-11(21(24)25)10-13(15)16(22)12-6-4-5-7-14(12)19/h4-10H,1-3H3,(H,20,23)
• InChI Key： SVGXYFXWMSFSKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C=CC=1NC(=O)OC(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 376.0825993g/mol
• Monoisotopic Mass: 376.0825993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate

Introduction to tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate (CAS No. 2680727-74-4)

tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate, with the CAS number 2680727-74-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a chlorobenzoyl moiety, and a nitrophenylcarbamate functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The synthesis of tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The tert-butyl group provides steric protection, while the chlorobenzoyl moiety introduces aromaticity and electron-withdrawing properties. The nitrophenylcarbamate functional group is known for its reactivity and ability to form stable complexes with various biomolecules, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate specific protein-protein interactions involved in the pathogenesis of Alzheimer's disease. The unique combination of functional groups allows it to selectively bind to target proteins, thereby inhibiting the formation of toxic aggregates and reducing neuronal damage.

In addition to its therapeutic potential, tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate has also been explored as a chemical probe for studying cellular processes. Its ability to penetrate cell membranes and interact with intracellular targets makes it an ideal tool for investigating signaling pathways and protein dynamics. A study published in the Biochemical Journal demonstrated that this compound can be used to monitor changes in protein expression and localization in response to various stimuli, providing valuable insights into cellular mechanisms.

The safety profile of tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate has been extensively evaluated through preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-2-(2-chlorobenzoyl)-4-nitrophenylcarbamate (CAS No. 2680727-74-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable compound for both therapeutic applications and fundamental research. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of innovative treatments for various diseases.